Cas no 1890705-64-2 (2-Oxetanecarboxylic acid, 2-(4-bromophenyl)-)

• Product Name: 2-Oxetanecarboxylic acid, 2-(4-bromophenyl)-
• CAS No: 1890705-64-2
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 5254071
• Update Time: 2025-08-05

2-Oxetanecarboxylic acid, 2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanecarboxylic acid, 2-(4-bromophenyl)-

• Inchi： 1S/C10H9BrO3/c11-8-3-1-7(2-4-8)10(9(12)13)5-6-14-10/h1-4H,5-6H2,(H,12,13)
• InChI Key： CTWUFFYUZMMGQG-UHFFFAOYSA-N
• SMILES： O1CCC1(C1=CC=C(Br)C=C1)C(O)=O

Additional information on 2-Oxetanecarboxylic acid, 2-(4-bromophenyl)-

2-Oxetanecarboxylic Acid, 2-(4-Bromophenyl)- (CAS No. 1890705-64-2)

2-Oxetanecarboxylic acid, 2-(4-bromophenyl)-, also known as 4-bromo phenyl oxetane carboxylic acid, is a compound with the CAS registry number 1890705-64-2. This compound belongs to the class of oxetane derivatives, which are four-membered ring structures with one oxygen atom and three carbon atoms. The presence of the bromine substituent at the para position of the phenyl ring adds unique electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The molecular formula of this compound is C₁₀H₉BrO₃, and its molecular weight is approximately 283.1 g/mol. The structure consists of an oxetane ring (a four-membered cyclic ether) fused with a carboxylic acid group at the 2-position and a bromophenyl group at the same position. This arrangement creates a molecule with both acidic and aromatic characteristics, which can be exploited in various synthetic pathways and biological assays.

Recent research advancements have highlighted the potential of oxetane derivatives in drug discovery and material science. For instance, studies have shown that oxetane-containing compounds can exhibit enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity, compared to their non-cyclic counterparts. The bromine substituent in this compound further modulates its electronic properties, making it a promising candidate for use in medicinal chemistry.

In terms of synthesis, 2-Oxetanecarboxylic acid, 2-(4-bromophenyl)- can be prepared via several routes, including ring-opening reactions of epoxides or through direct coupling reactions using appropriate reagents. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent studies have focused on optimizing these synthetic methods to improve yield and reduce reaction times.

The compound has been investigated for its potential applications in pharmaceuticals, particularly in the development of new drug candidates targeting various diseases. For example, research has shown that oxetane derivatives can act as inhibitors of certain enzymes involved in cancer progression or neurodegenerative diseases. The bromine substituent in this compound may enhance its binding affinity to specific protein targets, making it a valuable lead compound for further drug development.

In addition to its pharmaceutical applications, 2-Oxetanecarboxylic acid, 2-(4-bromophenyl)- has also been explored for its role in materials science. Its unique structure makes it suitable for use as a building block in polymer synthesis or as a component in advanced materials with tailored properties. Recent advancements in polymer chemistry have demonstrated how such compounds can contribute to the development of high-performance polymers with applications in electronics and aerospace industries.

The study of this compound has also led to insights into its environmental fate and toxicity profile. Understanding how such compounds degrade in natural environments is crucial for assessing their potential impact on ecosystems. Recent research has focused on identifying degradation pathways and assessing the persistence of oxetane derivatives in different environmental conditions.

In conclusion, 2-Oxetanecarboxylic acid, 2-(4-bromophenyl)-, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies aiming to unlock its full potential while ensuring its safe use and environmental compatibility.